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Foreword for the Intended Audience: This document provides a detailed technical overview of

huebnerite, a significant primary ore of the element tungsten. While the core subject matter

pertains to mineralogy, geology, and metallurgy, this guide has been structured to be

accessible to a broad scientific audience, including researchers and professionals in materials

science. The principles of material characterization, extraction, and analysis detailed herein

share a common foundation with the rigorous experimental standards applied across various

scientific disciplines.

Introduction to Huebnerite
Huebnerite is a manganese tungsten oxide mineral with the chemical formula MnWO₄.[1][2] It

is the manganese-rich end-member of the wolframite solid solution series, with the iron-rich

end-member being ferberite (FeWO₄).[1][3] Wolframite is the name for the intermediate

members of this series and is a principal ore of tungsten.[4] Huebnerite itself is considered a

minor but important ore of tungsten, a metal critical for numerous industrial and high-tech

applications due to its high melting point and hardness.[5][6]

The mineral typically forms reddish-brown to black prismatic or flattened crystals, often with fine

striations.[1][2] It is characterized by its high specific gravity, perfect cleavage in one direction,

and submetallic to resinous luster.[1][3] The name "huebnerite" was given in 1865 by E.N.

Riotte to honor the German metallurgist Adolph Hübner.[1]
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Huebnerite is defined by a distinct set of properties that are crucial for its identification and

processing. The wolframite series, including huebnerite, possesses a monoclinic crystal

structure.[1][3] This structure consists of distorted tetrahedral (WO₄) and octahedral ((Fe,

Mn)O₆) units.[1]

Summary of Quantitative Data
The key properties of huebnerite are summarized in the table below for ease of reference and

comparison.

Property Value / Description

Chemical Formula MnWO₄[1][2][3]

Crystal System Monoclinic[1][3][7]

Space Group P2/c (or P2/b)[1][7]

Unit Cell Parameters
a = 4.823-4.86 Å, b = 5.750-5.78 Å, c = 4.990-

5.02 Å; β ≈ 91°[1][7]

Mohs Hardness 4.0 - 4.5[1][4][7]

Specific Gravity 7.12 - 7.18 g/cm³[1][7]

Cleavage Perfect on {010}[1][4][7]

Fracture Irregular / Uneven[1][7]

Color Yellowish-brown, reddish-brown to black[1][3][7]

Streak Yellow to reddish-brown, greenish-gray[1][7]

Luster
Adamantine, resinous, submetallic to metallic[1]

[4][7]

Transparency
Transparent to translucent in thin splinters,

otherwise opaque[1][3]

Refractive Index nα = 2.17–2.20, nβ = 2.22, nγ = 2.30–2.32[1]

Birefringence 0.120 - 0.130[1][4]

Ideal Chemical Composition W: 60.72%, O: 21.14%, Mn: 18.14%[4][7]
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Geological Occurrence and Associations
Huebnerite is typically found in high-temperature geological environments. Its primary

occurrences are in hydrothermal veins and pneumatolytically altered granites, particularly in

greisens.[1][4][7] It is also found in granite pegmatites and as a detrital mineral in alluvial and

eluvial deposits.[7][8]

The mineral is frequently found in association with a variety of other minerals, which can be

important indicators of its presence. Common associated minerals include:

Cassiterite

Arsenopyrite

Molybdenite

Tourmaline

Topaz

Rhodochrosite

Fluorite

Quartz

Scheelite[1][3][5][8]

Tungsten Extraction from Huebnerite Ore
The extraction of tungsten from huebnerite and other wolframite ores is a multi-stage process

involving physical beneficiation followed by chemical processing to achieve high purity.[9]

Ore Beneficiation: The initial step involves concentrating the huebnerite from the mined ore.

[10] Due to its high specific gravity, gravity separation methods like jigs and shaking tables

are highly effective.[10][11] Magnetic separation can also be employed to separate

wolframite-series minerals from non-magnetic gangue.[9]
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Chemical Conversion: The concentrated ore is then chemically treated to convert the

insoluble manganese tungstate into a soluble form. A common method is roasting the

concentrate with soda ash (sodium carbonate) at high temperatures.[10] This converts the

tungsten into soluble sodium tungstate, which can be dissolved in water through a leaching

process.[10]

Purification: The resulting sodium tungstate solution undergoes purification to remove

impurities like molybdenum or phosphorus.[10] This can be achieved through techniques

such as precipitation, solvent extraction, or ion exchange.[10]

Formation of APT: The purified tungsten solution is then processed to precipitate ammonium

paratungstate (APT), a key intermediate in tungsten production.[12]

Reduction to Tungsten Metal: Finally, the APT is calcined to form pure tungsten trioxide

(WO₃), which is then reduced to tungsten metal powder, typically using hydrogen at high

temperatures.

The logical workflow for this extraction process is visualized in the diagram below.
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Caption: Workflow for Tungsten Extraction from Huebnerite Ore.
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Experimental Protocols for Mineral Characterization
The analysis and characterization of huebnerite and its associated products rely on a suite of

standard analytical techniques common in materials science and geology. These protocols are

essential for quality control in mining operations and for research into mineral properties.

X-ray Diffraction (XRD)
Objective: To identify the crystalline phases present in a sample and determine its crystal

structure.

Methodology: A powdered sample of the mineral is prepared to ensure random orientation of

the crystallites.[13] The sample is placed in a diffractometer and irradiated with

monochromatic X-rays. As the angle of incidence is varied, the X-rays are diffracted by the

crystal lattice planes. A detector records the angles and intensities of the diffracted beams.

The resulting pattern of peaks is a unique fingerprint for a specific crystalline material. By

comparing this pattern to a database (e.g., the ICDD Powder Diffraction File), the mineral

phases, such as huebnerite, can be definitively identified.[14][15] Rietveld refinement can be

applied to the data to determine precise unit cell parameters.[15]

Scanning Electron Microscopy with Energy Dispersive
X-ray Spectroscopy (SEM-EDS)

Objective: To visualize the morphology and surface texture of mineral grains and to

determine their elemental composition.

Methodology: A small sample of the mineral or a polished section is mounted and coated

with a conductive layer (e.g., carbon or gold) to prevent charge buildup. The sample is

placed in the SEM chamber under vacuum. A focused beam of electrons is scanned across

the surface.[14] Detectors collect secondary electrons (for topography imaging) and

backscattered electrons (sensitive to atomic number contrast). For elemental analysis, the

electron beam excites atoms in the sample, causing them to emit characteristic X-rays.[15]

An EDS detector measures the energy of these X-rays to identify the elements present and

their relative abundance, confirming the presence of Mn, W, and O in huebnerite.[16]
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Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)

Objective: To quantify the concentration of trace and ultra-trace elements within the mineral

sample. This is crucial for identifying impurities or valuable by-products.

Methodology: The mineral sample must first be completely dissolved into a liquid solution,

typically using a strong acid digestion (e.g., using a mixture of hydrofluoric, nitric, and

perchloric acids) in a closed vessel, often with microwave assistance. The resulting solution

is introduced into the ICP-MS instrument, where it is nebulized into an aerosol and passed

through a high-temperature argon plasma (~6000-10000 K).[13] The plasma atomizes and

ionizes the elements. These ions are then passed into a mass spectrometer, which

separates them based on their mass-to-charge ratio.[13] A detector counts the ions for each

mass, allowing for the precise quantification of elemental concentrations down to parts-per-

trillion levels.[14]

X-ray Photoelectron Spectroscopy (XPS)
Objective: To determine the elemental composition and chemical (oxidation) states of the

atoms on the immediate surface (top 1-10 nm) of the mineral. This is particularly useful for

studying surface phenomena like weathering, leaching, or reactions with flotation reagents.

[17]

Methodology: A sample with a clean surface is placed in an ultra-high vacuum chamber. It is

irradiated with a beam of monochromatic X-rays, which causes the emission of core-level

electrons (photoelectrons).[17] The kinetic energy of these emitted electrons is measured by

an analyzer. The binding energy of each electron is then calculated, which is characteristic of

the element and its specific chemical state. This allows XPS to distinguish, for example,

between different oxidation states of manganese or other surface contaminants.[16][17]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/H%C3%BCbnerite
https://exodus3000.fandom.com/wiki/H%C3%BCbnerite
https://www.minerals.net/mineral/huebnerite.aspx
https://classicgems.net/gem_hubnerite.htm
https://www.gemrockauctions.com/learn/a-z-of-gemstones/hubnerite
https://crystalgemstoneshop.com/blogs/stones/hubnerite
https://www.mindat.org/min-1940.html
https://www.handbookofmineralogy.org/pdfs/hubnerite.pdf
https://www.jxscmachine.com/new/extraction-of-tungsten/
https://www.prominetech.com/news/how-to-extract-tungsten-from-wolframite-scheelite-ores-efficiently/
https://www.miningpedia.cn/dressing/tungsten-beneficiation-process.html
https://www.quora.com/How-is-tungsten-extracted-from-its-ore
https://www.azom.com/article.aspx?ArticleID=17540
https://mineralytics.fi/blog/introduction-to-minerals-and-analytical-methods
https://www.lucideon.com/testing-characterisation/mineralogical-analysis
https://www.lucideon.com/testing-characterisation/mineralogical-analysis
https://www.surfacesciencewestern.com/industrial-solutions/mining-and-mineralogy/analytical-techniques-and-instrumentation-related-to-mineral-processing/
https://www.surfacesciencewestern.com/industrial-solutions/mining-and-mineralogy/analytical-techniques-and-instrumentation-related-to-mineral-processing/
https://sfr.ca/blogs/news/surface-analysis-techniques-for-mineral-characterization-from-xps-to-afm
https://www.benchchem.com/product/b1175497#huebnerite-as-a-primary-ore-of-tungsten
https://www.benchchem.com/product/b1175497#huebnerite-as-a-primary-ore-of-tungsten
https://www.benchchem.com/product/b1175497#huebnerite-as-a-primary-ore-of-tungsten
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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